(4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE

• IUPAC Name: (4-benzylpiperidin-1-yl)-(5-methylthiophen-3-yl)methanone
• InChI: InChI=1S/C18H21NOS/c1-14-11-17(13-21-14)18(20)19-9-7-16(8-10-19)12-15-5-3-2-4-6-15/h2-6,11,13,16H,7-10,12H2,1H3
• InChI Key: PDSMOBKHEVYITC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

(4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE is a complex organic compound that features a piperidine ring substituted with a benzyl group and a thiophene ring substituted with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE typically involves the reaction of 4-benzylpiperidine with 5-methyl-3-thiophenecarboxaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis or the use of automated reactors. These methods ensure higher yields and purity of the final product, making it suitable for large-scale applications.

Chemical Reactions Analysis

Types of Reactions

(4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The benzyl and thiophene rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives of the original compound.

Scientific Research Applications

(4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

(4-BENZYLPIPERAZINO)(5-METHYL-3-THIENYL)METHANONE: Similar in structure but with a piperazine ring instead of a piperidine ring.

(4-BENZYLPIPERIDINO)(3-METHOXYQUINOXALIN-2-YL)METHANONE: Features a quinoxaline ring instead of a thiophene ring.

Uniqueness

(4-BENZYLPIPERIDINO)(5-METHYL-3-THIENYL)METHANONE is unique due to the combination of its piperidine and thiophene rings, which confer specific chemical and biological properties not found in other similar compounds